1-(3-Nitrobenzyl)azetidin-3-ol

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 1-[(3-nitrophenyl)methyl]azetidin-3-ol
• InChI: InChI=1S/C10H12N2O3/c13-10-6-11(7-10)5-8-2-1-3-9(4-8)12(14)15/h1-4,10,13H,5-7H2
• InChI Key: LYAMVUGUXQTGAH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=CC=C2)[N+](=O)[O-])O

Description

1-(3-Nitrobenzyl)azetidin-3-ol is a nitro-substituted azetidine derivative characterized by a 3-nitrobenzyl group attached to the azetidin-3-ol core. The azetidine ring, a four-membered nitrogen-containing heterocycle, confers unique steric and electronic properties, making derivatives of interest in drug discovery and materials science .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs of 1-(3-Nitrobenzyl)azetidin-3-ol, highlighting substituent variations and their implications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Notable Properties/Applications	References
1-(3-Nitrobenzyl)azetidin-3-ol*	C10H12N2O3	208.22 (calculated)	3-Nitrobenzyl	Potential electrochemical applications (e.g., Ni(II) voltammetry)
1-Benzylazetidin-3-ol	C10H13NO	163.22	Benzyl	Basic structure; precursor for further functionalization
1-(4-Chlorobenzyl)azetidin-3-ol	C10H12ClNO	197.66	4-Chlorobenzyl	Halogenated derivative; potential bioactivity
1-[(3-Bromophenyl)methyl]azetidin-3-ol	C10H12BrNO	242.12	3-Bromobenzyl	Bromine substitution; enhanced lipophilicity
Azetidin-3-ol hydrochloride	C3H8ClNO	109.55	None (parent)	Hydrochloride salt; improved solubility

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: The nitro group in 1-(3-Nitrobenzyl)azetidin-3-ol is strongly electron-withdrawing, which may enhance stability in electrophilic environments compared to electron-donating groups like methoxy (e.g., 1-(Diphenylmethyl)-3-(4-methoxyphenyl)azetidin-3-ol, C23H23NO2) .
• Parent Compound : Azetidin-3-ol hydrochloride lacks aromatic substituents, resulting in lower molecular weight and higher polarity, making it a versatile intermediate for salt formation .